REACTION_CXSMILES
|
[CH2:1]([Sn:5](=[O:10])[CH2:6][CH2:7][CH2:8][CH3:9])[CH2:2][CH2:3][CH3:4].[CH2:11]([CH:13]([CH2:16][CH2:17][CH2:18][CH3:19])[CH2:14][OH:15])[CH3:12]>>[CH2:1]([Sn:5]([CH2:6][CH2:7][CH2:8][CH3:9])([O:15][CH2:14][CH:13]([CH2:11][CH3:12])[CH2:16][CH2:17][CH2:18][CH3:19])[O:10][Sn:5]([CH2:6][CH2:7][CH2:8][CH3:9])([CH2:1][CH2:2][CH2:3][CH3:4])[O:15][CH2:14][CH:13]([CH2:11][CH3:12])[CH2:16][CH2:17][CH2:18][CH3:19])[CH2:2][CH2:3][CH3:4]
|
Name
|
|
Quantity
|
500 g
|
Type
|
reactant
|
Smiles
|
C(CCC)[Sn](CCCC)=O
|
Name
|
|
Quantity
|
1047 g
|
Type
|
reactant
|
Smiles
|
C(C)C(CO)CCCC
|
Name
|
1H-
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
|
Type
|
CUSTOM
|
Details
|
rotational stirring
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
ADDITION
|
Details
|
The flask containing the mixture, which
|
Type
|
CUSTOM
|
Details
|
was attached to an evaporator (R-144, made by Sibata, Japan)
|
Type
|
CUSTOM
|
Details
|
regulator-equipped oil bath (OBH-24, made by Masuda Corporation, Japan)
|
Type
|
CUSTOM
|
Details
|
The outlet of a purge valve of the evaporator
|
Type
|
CUSTOM
|
Details
|
The purge valve of the evaporator
|
Type
|
CUSTOM
|
Details
|
was closed
|
Type
|
CUSTOM
|
Details
|
was set to 157° C.
|
Type
|
CUSTOM
|
Details
|
the flask was immersed in the oil bath and rotation of the evaporator
|
Type
|
CUSTOM
|
Details
|
With the purge valve of the evaporator
|
Type
|
WAIT
|
Details
|
left open
|
Type
|
TEMPERATURE
|
Details
|
heating
|
Type
|
CUSTOM
|
Details
|
the purge valve was closed
|
Type
|
ADDITION
|
Details
|
water-containing 2-ethyl-1-hexanol
|
Type
|
DISTILLATION
|
Details
|
was distilled off with the pressure in the system at from 40 to 20 kPa
|
Type
|
TEMPERATURE
|
Details
|
This state was maintained for 2 hours
|
Duration
|
2 h
|
Type
|
DISTILLATION
|
Details
|
excess 2-ethyl-1-hexanol was distilled off
|
Type
|
CUSTOM
|
Details
|
The reaction liquid
|
Type
|
CUSTOM
|
Details
|
750 g of reaction liquid
|
Type
|
CUSTOM
|
Details
|
was obtained in the flask
|
Type
|
CUSTOM
|
Details
|
results
|
Reaction Time |
40 min |
Name
|
|
Type
|
product
|
Smiles
|
C(CCC)[Sn](O[Sn](OCC(CCCC)CC)(CCCC)CCCC)(OCC(CCCC)CC)CCCC
|
Type | Value | Analysis |
---|---|---|
YIELD: PERCENTYIELD | 98% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |